Heptyl formate
Heptyl formate
Heptyl formate, also known as fema 2552 or heptyl methanote, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Heptyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, heptyl formate is primarily located in the membrane (predicted from logP). Heptyl formate has an apple, cucumber, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
112-23-2
VCID:
VC20989012
InChI:
InChI=1S/C8H16O2/c1-2-3-4-5-6-7-10-8-9/h8H,2-7H2,1H3
SMILES:
CCCCCCCOC=O
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
Heptyl formate
CAS No.: 112-23-2
Cat. No.: VC20989012
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
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Specification
| Description | Heptyl formate, also known as fema 2552 or heptyl methanote, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Heptyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, heptyl formate is primarily located in the membrane (predicted from logP). Heptyl formate has an apple, cucumber, and floral taste. |
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| CAS No. | 112-23-2 |
| Molecular Formula | C8H16O2 |
| Molecular Weight | 144.21 g/mol |
| IUPAC Name | heptyl formate |
| Standard InChI | InChI=1S/C8H16O2/c1-2-3-4-5-6-7-10-8-9/h8H,2-7H2,1H3 |
| Standard InChI Key | XEAMDSXSXYAICO-UHFFFAOYSA-N |
| SMILES | CCCCCCCOC=O |
| Canonical SMILES | CCCCCCCOC=O |
| Boiling Point | 178.1 °C |
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